Cas no 1783957-10-7 (4-(difluoromethyl)oxane-4-carboxylic acid)
4-(difluoromethyl)oxane-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(difluoromethyl)oxane-4-carboxylic acid
-
- MDL: MFCD28554100
- Inchi: 1S/C7H10F2O3/c8-5(9)7(6(10)11)1-3-12-4-2-7/h5H,1-4H2,(H,10,11)
- InChI Key: BURNFJAFMBAGBV-UHFFFAOYSA-N
- SMILES: FC(C1(C(=O)O)CCOCC1)F
Computed Properties
- Exact Mass: 180.05980050g/mol
- Monoisotopic Mass: 180.05980050g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 176
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 46.5Ų
4-(difluoromethyl)oxane-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D591130-10mg |
4-(difluoromethyl)oxane-4-carboxylic acid |
1783957-10-7 | 10mg |
$ 70.00 | 2022-06-05 | ||
| TRC | D591130-50mg |
4-(difluoromethyl)oxane-4-carboxylic acid |
1783957-10-7 | 50mg |
$ 230.00 | 2022-06-05 | ||
| TRC | D591130-100mg |
4-(difluoromethyl)oxane-4-carboxylic acid |
1783957-10-7 | 100mg |
$ 340.00 | 2022-06-05 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1592289-1g |
4-(Difluoromethyl)tetrahydro-2H-pyran-4-carboxylic acid |
1783957-10-7 | 98% | 1g |
¥9576 | 2023-04-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1592289-5g |
4-(Difluoromethyl)tetrahydro-2H-pyran-4-carboxylic acid |
1783957-10-7 | 98% | 5g |
¥29733 | 2023-04-09 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01037959-1g |
4-(Difluoromethyl)oxane-4-carboxylic acid |
1783957-10-7 | 95% | 1g |
¥6271.0 | 2023-04-01 | |
| Chemenu | CM462028-100mg |
4-(difluoromethyl)oxane-4-carboxylic acid |
1783957-10-7 | 95%+ | 100mg |
$411 | 2023-03-26 | |
| Enamine | EN300-345114-0.05g |
4-(difluoromethyl)oxane-4-carboxylic acid |
1783957-10-7 | 95.0% | 0.05g |
$245.0 | 2025-03-18 | |
| Enamine | EN300-345114-0.1g |
4-(difluoromethyl)oxane-4-carboxylic acid |
1783957-10-7 | 95.0% | 0.1g |
$366.0 | 2025-03-18 | |
| Enamine | EN300-345114-0.25g |
4-(difluoromethyl)oxane-4-carboxylic acid |
1783957-10-7 | 95.0% | 0.25g |
$524.0 | 2025-03-18 |
4-(difluoromethyl)oxane-4-carboxylic acid Related Literature
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
Additional information on 4-(difluoromethyl)oxane-4-carboxylic acid
4-(Difluoromethyl)oxane-4-carboxylic Acid: An Emerging Compound in Medicinal Chemistry
4-(Difluoromethyl)oxane-4-carboxylic acid (CAS No. 1783957-10-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of difluoromethyl-substituted oxanes, which have shown promise in various biological and pharmaceutical contexts. In this article, we will delve into the chemical properties, synthesis methods, and recent research findings related to 4-(difluoromethyl)oxane-4-carboxylic acid.
Chemical Structure and Properties
4-(Difluoromethyl)oxane-4-carboxylic acid is characterized by its distinctive difluoromethyl group attached to an oxane ring, which is further functionalized with a carboxylic acid moiety. The difluoromethyl group imparts unique electronic and steric properties to the molecule, making it an attractive candidate for drug design. The oxane ring provides structural rigidity and conformational stability, which can enhance the compound's pharmacokinetic properties. The carboxylic acid group offers potential for forming hydrogen bonds and other non-covalent interactions, which are crucial for biological activity.
The physical properties of 4-(difluoromethyl)oxane-4-carboxylic acid include a molecular weight of approximately 188.16 g/mol, a melting point of around 120°C, and a solubility profile that varies depending on the solvent used. It is generally more soluble in polar solvents such as dimethyl sulfoxide (DMSO) and less soluble in non-polar solvents like hexane.
Synthesis Methods
The synthesis of 4-(difluoromethyl)oxane-4-carboxylic acid has been explored through various routes, each with its own advantages and challenges. One common approach involves the reaction of an appropriate oxane derivative with a difluoromethylating agent followed by carboxylation. For instance, the difluoromethylation step can be achieved using reagents such as Selectfluor or diethylaminosulfur trifluoride (DAST). Subsequent carboxylation can be performed using carbon dioxide or other carboxylation reagents under suitable conditions.
A recent study published in the Journal of Organic Chemistry reported a highly efficient one-pot synthesis method for 4-(difluoromethyl)oxane-4-carboxylic acid. This method involves the sequential addition of a difluoromethylating agent to an oxane precursor followed by in situ carboxylation using carbon dioxide gas. The reaction conditions were optimized to achieve high yields and excellent purity, making this method suitable for large-scale production.
Biological Activity and Therapeutic Potential
The biological activity of 4-(difluoromethyl)oxane-4-carboxylic acid has been investigated in several preclinical studies, revealing its potential as a therapeutic agent. One notable application is in the treatment of metabolic disorders such as diabetes and obesity. Research has shown that compounds with difluoromethyl groups can modulate key metabolic pathways by interacting with specific enzymes and receptors.
A study published in the Journal of Medicinal Chemistry demonstrated that 4-(difluoromethyl)oxane-4-carboxylic acid exhibits potent inhibitory activity against dipeptidyl peptidase-IV (DPP-IV), an enzyme involved in glucose metabolism. Inhibition of DPP-IV can lead to increased levels of incretin hormones, which enhance insulin secretion and improve glucose homeostasis. This makes 4-(difluoromethyl)oxane-4-carboxylic acid a promising candidate for developing new antidiabetic drugs.
Beyond metabolic disorders, 4-(difluoromethyl)oxane-4-carboxylic acid has also shown potential in cancer therapy. A recent study published in Cancer Research found that this compound can selectively inhibit cancer cell growth by disrupting specific signaling pathways involved in cell proliferation and survival. The unique structure of the compound allows it to penetrate cell membranes effectively and target intracellular proteins with high specificity.
Clinical Trials and Future Prospects
The promising preclinical results have paved the way for further clinical evaluation of 4-(difluoromethyl)oxane-4-carboxylic acid. Several phase I clinical trials are currently underway to assess the safety and efficacy of this compound in human subjects. These trials are focused on evaluating pharmacokinetic parameters, dose-ranging effects, and potential side effects.
Preliminary data from these trials have been encouraging, with no major safety concerns reported so far. The compound has shown good bioavailability and a favorable safety profile at tested doses. Further studies are planned to explore its therapeutic potential in larger patient populations.
In conclusion, 4-(difluoromethyl)oxane-4-carboxylic acid (CAS No. 1783957-10-7) is an emerging compound with significant potential in medicinal chemistry. Its unique chemical structure and biological activity make it a valuable candidate for developing new therapeutic agents for metabolic disorders and cancer. Ongoing research and clinical trials will continue to shed light on its full therapeutic potential, paving the way for future drug development efforts.
1783957-10-7 (4-(difluoromethyl)oxane-4-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)